Cas no 5466-04-6 ((tert-butylamino)(phenyl)acetic acid)

• Product name: (tert-butylamino)(phenyl)acetic acid
• CAS No: 5466-04-6
• MF: C₁₂H₁₇NO₂
• MW: 207.26888
• CID: 942424
• PubChem ID: 230747

(tert-butylamino)(phenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (tert-butylamino)(phenyl)acetic acid
• SCHEMBL6638248
• 2-(tert-butylamino)-2-phenylacetic acid
• NSC25991
• NSC-25991
• 5466-04-6
• DTXSID10282456

• Inchi： InChI=1S/C12H17NO2/c1-12(2,3)13-10(11(14)15)9-7-5-4-6-8-9/h4-8,10,13H,1-3H3,(H,14,15)
• InChI Key： HAGHPQSKWYOZHA-UHFFFAOYSA-N
• SMILES： CC(C)(C)NC(C1=CC=CC=C1)C(=O)O

Computed Properties

• Exact Mass: 207.12601
• Monoisotopic Mass: 207.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.076
• Boiling Point: 308.9°C at 760 mmHg
• Flash Point: 140.6°C
• Refractive Index: 1.529
• PSA: 49.33